Cas no 1797716-73-4 (N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide)

• Product Name: N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide
• CAS No: 1797716-73-4
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5374751
• Update Time: 2025-10-22

N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-cyclopropyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]cyclopropanesulfonamide
• N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide

• Inchi： 1S/C16H20N4O2S/c21-23(22,14-3-4-14)18-9-10-20-16(13-1-2-13)11-15(19-20)12-5-7-17-8-6-12/h5-8,11,13-14,18H,1-4,9-10H2
• InChI Key： RDZCNCIQQZSBOP-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C(C3CC3)=CC(C3=CC=NC=C3)=N2)(=O)=O)CC1

Additional information on N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide

N-{2-[5-Cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide (CAS No. 1797716-73-4): A Comprehensive Overview

N-{2-[5-Cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide (CAS No. 1797716-73-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been extensively studied for its pharmacological properties and biological activities. In this article, we will delve into the chemical structure, synthesis, pharmacological profile, and potential therapeutic applications of this compound.

The chemical structure of N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide is composed of a cyclopropane sulfonamide moiety linked to a pyrazole ring, which is itself substituted with a cyclopropyl group and a pyridine ring. The cyclopropyl group adds steric hindrance and influences the conformational flexibility of the molecule, while the pyridine ring provides electron-withdrawing properties that can affect the compound's biological activity.

The synthesis of N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide typically involves several steps. One common approach is to start with the formation of the pyrazole ring through a condensation reaction between a hydrazine derivative and an appropriate chalcone. The resulting pyrazole is then functionalized with the cyclopropyl group and the pyridine ring. Finally, the sulfonamide moiety is introduced via a sulfonation reaction. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the pharmacological profile of N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide. One of its key properties is its ability to act as a potent and selective inhibitor of specific enzymes involved in various biological pathways. For instance, it has been shown to inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cell growth and proliferation. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer.

In addition to its enzymatic inhibition properties, N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Preclinical studies have further explored the biological activities of N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide. Animal models have been used to evaluate its efficacy in various disease models. For example, in mouse models of cancer, this compound has been shown to significantly reduce tumor growth and improve survival rates. Similarly, in models of inflammatory diseases, it has demonstrated significant anti-inflammatory effects and improved disease outcomes.

The pharmacokinetic properties of N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed after oral administration and has good bioavailability. Additionally, it shows low toxicity in preclinical toxicity studies, making it a promising candidate for further clinical development.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic applications of N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}cyclopropanesulfonamide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. These trials will provide crucial data on its pharmacokinetics, pharmacodynamics, and therapeutic benefits in various disease conditions.

In conclusion, N-{2-[5-cyclopropyl-3-(pyridin-4-y l)-1H-pyrazol - 1 - yl ] eth yl } cyc lopro panesu lfonam ide (CAS No . 17977 16 - 7 3 - 4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an exciting area of research in medicinal chemistry. As more data becomes available from ongoing studies and clinical trials, we can expect to gain deeper insights into its mechanisms of action and therapeutic potential.